Cas no 105166-31-2 (Hexanedioic acid, 2-methyl-2-phenyl-, 1-ethyl ester)

• Product Name: Hexanedioic acid, 2-methyl-2-phenyl-, 1-ethyl ester
• CAS No: 105166-31-2
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 1151104
• Update Time: 2024-07-26

Hexanedioic acid, 2-methyl-2-phenyl-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 2-methyl-2-phenyl-, 1-ethyl ester

• Inchi： 1S/C15H20O4/c1-3-19-14(18)15(2,11-7-10-13(16)17)12-8-5-4-6-9-12/h4-6,8-9H,3,7,10-11H2,1-2H3,(H,16,17)
• InChI Key： GHKLKRZJTNNMTD-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C)(C1=CC=CC=C1)CCCC(O)=O

Computed Properties

• Exact Mass: 263.12837

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 220 °C(Press: 0.008 Torr)
• PSA: 66.43
• pka: 4.66±0.10(Predicted)